Cas no 1337207-72-3 (2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol
• CAS No: 1337207-72-3
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6018404
• PubChem ID: 77130090
• Update Time: 2025-06-13

2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol
• 1337207-72-3
• EN300-1966399

• Inchi： 1S/C8H8ClF2NO/c9-7-5(10)2-1-4(8(7)11)6(12)3-13/h1-2,6,13H,3,12H2
• InChI Key： UOYLTWDKRWFKNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(CO)N)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol

Comprehensive Introduction to 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol (CAS No. 1337207-72-3)

2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-chloro-2,4-difluorophenyl moiety and the 2-aminoethanol backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s CAS No. 1337207-72-3 ensures precise identification in chemical databases, which is critical for regulatory compliance and patent applications. Recent studies highlight its role in developing antimicrobial agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments against resistant pathogens and neurological disorders. Its chloro-difluoro substitution pattern also offers insights into optimizing bioavailability and metabolic stability—key challenges in modern medicinal chemistry.

From a synthetic perspective, 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol exemplifies the convergence of halogenation and chiral synthesis techniques. The presence of both amino and hydroxyl functional groups allows for diverse derivatization, enabling applications in asymmetric catalysis and peptide mimetics. These attributes resonate with trends in green chemistry, where efficiency and atom economy are prioritized.

In agrochemicals, this compound’s fluorine-rich structure contributes to its potential as a pesticide precursor. Fluorinated compounds are known for their enhanced lipophilicity and membrane permeability, traits that improve pest control efficacy. With the global push for sustainable agriculture, researchers are exploring its derivatives to address crop protection challenges while minimizing environmental impact.

Analytical characterization of CAS No. 1337207-72-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with Good Manufacturing Practices (GMP), a priority for industries scaling up production. The compound’s stability under varying pH and temperature conditions further supports its utility in formulation development.

Beyond its scientific merits, 2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol has garnered attention in academic publications and patent filings, reflecting its commercial viability. As the pharmaceutical industry shifts toward personalized medicine, such intermediates play a pivotal role in designing targeted therapies. Future research may explore its structure-activity relationships (SAR) to unlock new applications in oncology or immunology.

In summary, CAS No. 1337207-72-3 represents a versatile building block with cross-disciplinary relevance. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its importance in accelerating drug discovery. For suppliers and researchers, understanding its properties and synthetic routes is essential to capitalize on emerging opportunities in life sciences and material innovation.